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Compound of Interest

Compound Name: 3-(Trifluoromethoxy)thiophenol

Cat. No.: B1304652 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: 3-(Trifluoromethoxy)thiophenol (CAS No. 220239-66-7) is an aromatic

organofluorine compound of increasing interest in pharmaceutical and agrochemical research.

The presence of the trifluoromethoxy group can significantly influence a molecule's lipophilicity,

metabolic stability, and binding affinity, making it a valuable moiety in drug design.[1][2][3] This

guide provides a comprehensive overview of the safety and handling precautions necessary for

the use of this compound in a laboratory setting.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 3-(Trifluoromethoxy)thiophenol is
presented in Table 1. This data is essential for the safe handling, storage, and use of the

compound.

Table 1: Physical and Chemical Properties of 3-(Trifluoromethoxy)thiophenol
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Property Value Reference(s)

CAS Number 220239-66-7 [4]

Molecular Formula C₇H₅F₃OS [4]

Molecular Weight 194.18 g/mol [4]

Appearance Colorless liquid Thermo Fisher Scientific

Odor Stench Fisher Scientific

Boiling Point 181.1 ± 35.0 °C (Predicted) MySkinRecipes

Density 1.363 ± 0.06 g/cm³ (Predicted) MySkinRecipes

Refractive Index 1.477
Henan New Blue Chemical

Co.,Ltd.

Solubility Insoluble in water. Fisher Scientific

Air Sensitivity Air sensitive
Fisher Scientific, Henan New

Blue Chemical Co.,Ltd.

Hazard Identification and GHS Classification
3-(Trifluoromethoxy)thiophenol is classified as a hazardous substance. A summary of its

GHS classification is provided in Table 2. The GHS pictograms and hazard statements highlight

the primary risks associated with this chemical.

Table 2: GHS Hazard Classification for 3-(Trifluoromethoxy)thiophenol
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Hazard Class Category
GHS
Pictogram(s)

Hazard
Statement(s)

Reference(s)

Acute Toxicity,

Oral
3 / 4 pericolo

H301: Toxic if

swallowedH302:

Harmful if

swallowed

[4]

Acute Toxicity,

Dermal
3 / 4 pericolo

H311: Toxic in

contact with

skinH312:

Harmful in

contact with skin

[4]

Acute Toxicity,

Inhalation
- - Toxic if inhaled Fisher Scientific

Skin

Corrosion/Irritatio

n

2 avvertimento
H315: Causes

skin irritation
[4]

Serious Eye

Damage/Eye

Irritation

1 / 2A pericolo

H318: Causes

serious eye

damageH319:

Causes serious

eye irritation

[4]

Specific Target

Organ Toxicity

(Single

Exposure)

3 avvertimento

H335: May

cause respiratory

irritation

PubChem

Signal Word:Danger[4]

Safe Handling and Storage
Due to its hazardous nature and air sensitivity, strict adherence to the following handling and

storage protocols is mandatory.
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Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles and a face shield.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile, neoprene).

Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes.

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood.[5][6][7]

Handling
Handle only in a chemical fume hood.[7]

Avoid breathing vapors or mist.[5][8]

Avoid contact with skin, eyes, and clothing.[5][8]

Wash hands thoroughly after handling.[5]

As the compound is air-sensitive, handle under an inert atmosphere (e.g., nitrogen or argon).

[9][10][11] Use air-free techniques such as a glove box or Schlenk line for transfers and

reactions.[10][11]

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[5]

Store under an inert atmosphere.[7]

Keep away from heat, sparks, and open flames.[7][12]

Store away from incompatible materials such as strong oxidizing agents.[6]

The recommended storage is at room temperature, protected from light.

Emergency Procedures
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First-Aid Measures
If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[5]

In Case of Skin Contact: Immediately wash off with plenty of soap and water. Remove

contaminated clothing. Seek medical attention if irritation persists.[5]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. Seek immediate medical attention.[5]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[8]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant

foam.[8]

Specific Hazards: Emits toxic fumes under fire conditions. Vapors may form explosive

mixtures with air.[7]

Protective Equipment for Firefighters: Wear self-contained breathing apparatus (SCBA) and

full protective gear.[5]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE. Ensure

adequate ventilation.[7]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[7]

Methods for Cleaning Up: Absorb with inert material (e.g., sand, vermiculite) and place in a

suitable container for disposal.[7]

Experimental Protocols (Illustrative)
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While specific experimental protocols for 3-(Trifluoromethoxy)thiophenol are not readily

available in the searched literature, a general procedure for a common reaction involving an

aryl thiol, such as S-alkylation, is provided below as a representative example. This is an

illustrative protocol and must be adapted and optimized for the specific reaction being

performed.

Illustrative Protocol: S-Alkylation of an Aryl Thiol

Preparation: In a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar

and under an inert atmosphere (nitrogen or argon), dissolve the aryl thiol (1.0 eq) in a

suitable anhydrous solvent (e.g., DMF, THF, or acetonitrile).

Deprotonation: Add a suitable base (e.g., sodium hydride, potassium carbonate, or

triethylamine) (1.1 eq) portion-wise at 0 °C.

Reaction: Allow the mixture to stir at 0 °C for 30 minutes, then add the alkylating agent (e.g.,

an alkyl halide) (1.05 eq) dropwise.

Monitoring: Allow the reaction to warm to room temperature and stir until completion,

monitoring by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry

(GC-MS).

Work-up: Quench the reaction by the slow addition of water or a saturated aqueous solution

of ammonium chloride.

Extraction: Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate or

dichloromethane).

Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium

sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column

chromatography on silica gel.
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Preparation Reaction Work-up & Purification

Dissolve Aryl Thiol
in Anhydrous Solvent Add Base at 0°C

Under Inert
Atmosphere

Add Alkylating Agent Stir to Completion Quench Reaction Extract with
Organic Solvent

Purify by
Chromatography Isolated Product

Click to download full resolution via product page

Illustrative workflow for the S-alkylation of an aryl thiol.

Biological Context and Signaling Pathways
Specific biological activities and effects on signaling pathways for 3-
(Trifluoromethoxy)thiophenol have not been extensively reported in the available literature.

However, the trifluoromethoxy group is known to be a bioisostere of other functional groups

and can significantly impact the pharmacokinetic properties of a molecule.[2]

The introduction of a trifluoromethoxy group can:

Increase Lipophilicity: This can enhance membrane permeability and oral bioavailability.[2]

Improve Metabolic Stability: The strong carbon-fluorine bonds are resistant to metabolic

degradation, potentially increasing the half-life of a drug.[2]

Modulate Receptor Binding: The electron-withdrawing nature of the trifluoromethoxy group

can alter the electronic properties of the aromatic ring, influencing interactions with biological

targets.[1]

Given that thiols can interact with biological systems, particularly through the formation of

disulfide bonds with cysteine residues in proteins, it is plausible that 3-
(Trifluoromethoxy)thiophenol could modulate the activity of various enzymes and receptors.

However, without specific experimental data, any potential effects on signaling pathways

remain speculative.
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3-(Trifluoromethoxy)thiophenol

Physicochemical & Biological Properties

Potential Outcomes in Drug Development
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Potential influence of structural motifs on drug properties.

Disposal Considerations
Chemical waste must be disposed of in accordance with local, regional, and national

regulations. Contact a licensed professional waste disposal service to dispose of this material.

[5]

Transportation Information
3-(Trifluoromethoxy)thiophenol is regulated for transport.

DOT (US): UN number: 2810, Class: 6.1, Packing group: III, Proper shipping name: Toxic,

liquids, organic, n.o.s. (3-(Trifluoromethoxy)thiophenol)[5]
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IATA: UN number: 2810, Class: 6.1, Packing group: III, Proper shipping name: Toxic liquid,

organic, n.o.s. (3-(Trifluoromethoxy)thiophenol)

IMDG: UN number: 2810, Class: 6.1, Packing group: III, Proper shipping name: Toxic liquid,

organic, n.o.s. (3-(Trifluoromethoxy)thiophenol)

Disclaimer: This document is intended as a guide and is not a substitute for a formal Safety

Data Sheet (SDS). All laboratory personnel should be thoroughly trained in the safe handling of

hazardous chemicals and should consult the most up-to-date safety information available from

the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safety and Handling of 3-(Trifluoromethoxy)thiophenol:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1304652#safety-and-handling-precautions-for-3-
trifluoromethoxy-thiophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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